Cas no 501435-44-5 (5-hydroxy-3-methyl-2-Piperidinone)

• Product Name: 5-hydroxy-3-methyl-2-Piperidinone
• CAS No: 501435-44-5
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 1113109
• PubChem ID: 55298704
• Update Time: 2025-06-15

5-hydroxy-3-methyl-2-Piperidinone Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-3-methyl-2-Piperidinone
• 5-hydroxy-3-methylpiperidin-2-one
• AKOS006375667
• 501435-44-5

• Inchi： 1S/C6H11NO2/c1-4-2-5(8)3-7-6(4)9/h4-5,8H,2-3H2,1H3,(H,7,9)
• InChI Key： GHYZKBJYWKNLGU-UHFFFAOYSA-N
• SMILES： OC1CNC(C(C)C1)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -0.4

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 5-hydroxy-3-methyl-2-Piperidinone

Recent Advances in the Study of 5-hydroxy-3-methyl-2-Piperidinone (CAS: 501435-44-5)

In recent years, the compound 5-hydroxy-3-methyl-2-Piperidinone (CAS: 501435-44-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its piperidinone backbone, has shown promising potential in various therapeutic applications, including neuroprotection, anti-inflammatory effects, and as a precursor in the synthesis of more complex bioactive molecules. The unique structural features of 5-hydroxy-3-methyl-2-Piperidinone make it a valuable scaffold for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the neuroprotective properties of 5-hydroxy-3-methyl-2-Piperidinone. The research team employed in vitro and in vivo models to investigate its effects on neuronal cells under oxidative stress. The results demonstrated that the compound significantly reduced reactive oxygen species (ROS) levels and improved cell viability, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another noteworthy study, featured in Bioorganic & Medicinal Chemistry Letters, focused on the anti-inflammatory activity of 5-hydroxy-3-methyl-2-Piperidinone. The researchers utilized lipopolysaccharide (LPS)-induced inflammation models in macrophages to evaluate the compound's efficacy. The findings revealed that 5-hydroxy-3-methyl-2-Piperidinone effectively suppressed the production of pro-inflammatory cytokines, including TNF-α and IL-6, by modulating the NF-κB signaling pathway. These results highlight its potential as a novel anti-inflammatory agent.

In addition to its therapeutic applications, 5-hydroxy-3-methyl-2-Piperidinone has also been investigated for its role as a synthetic intermediate. A recent publication in Organic Letters detailed an efficient synthetic route for the compound, starting from commercially available precursors. The optimized protocol achieved high yield and purity, making it suitable for large-scale production. This advancement is particularly significant for pharmaceutical companies looking to incorporate 5-hydroxy-3-methyl-2-Piperidinone into their drug development pipelines.

Despite these promising developments, challenges remain in the clinical translation of 5-hydroxy-3-methyl-2-Piperidinone. Pharmacokinetic studies have indicated that the compound exhibits moderate bioavailability, which may limit its therapeutic efficacy. Ongoing research is focused on structural modifications to improve its pharmacokinetic profile while retaining its bioactive properties. For instance, a recent patent application disclosed derivatives of 5-hydroxy-3-methyl-2-Piperidinone with enhanced solubility and metabolic stability.

In conclusion, 5-hydroxy-3-methyl-2-Piperidinone (CAS: 501435-44-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its neuroprotective and anti-inflammatory properties, coupled with its utility as a synthetic intermediate, make it a valuable candidate for further investigation. Future studies should prioritize optimizing its pharmacokinetic properties and exploring its potential in combination therapies. As research progresses, 5-hydroxy-3-methyl-2-Piperidinone may emerge as a key player in the development of next-generation therapeutics.